Cas no 1361795-97-2 (3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1361795-97-2
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4927883
• Update Time: 2025-09-27

3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5F6NO3/c1-3-2-4(8(10,11)12)5(7(17)18)16-6(3)19-9(13,14)15/h2H,1H3,(H,17,18)
• InChI Key： ZKZXQRMQOIJBEM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=C(C)C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 3.5
• Topological Polar Surface Area: 59.4

Additional information on 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid

Introduction to 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361795-97-2)

3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361795-97-2) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of trifluoromethoxy and trifluoromethyl groups imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The molecular structure of 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid consists of a pyridine ring with specific functional groups attached. The pyridine ring, a six-membered aromatic heterocycle, is a fundamental building block in many biologically active compounds. The introduction of the trifluoromethoxy and trifluoromethyl groups significantly alters the electronic and steric properties of the molecule, enhancing its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms, due to their unique electronic properties, can modulate the lipophilicity, metabolic stability, and binding affinity of drug molecules. In the case of 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid, the presence of these fluorinated groups has been shown to improve the pharmacokinetic profile and enhance the potency of potential drug candidates.

The synthesis of 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the trifluoromethoxy and trifluoromethyl groups through selective functionalization steps. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process.

In terms of biological activity, 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

The pharmacological properties of 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound exhibits potent inhibitory activity against key enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. In vivo studies have further confirmed its efficacy in animal models, demonstrating significant therapeutic benefits with minimal side effects.

Beyond its direct therapeutic applications, 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid has also found use as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological pathways and validate potential drug targets. This versatility has made it an essential component in high-throughput screening assays and structure-activity relationship (SAR) studies.

The safety profile of 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 3-Methyl-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-6-carboxylic acid (CAS No. 1361795-97-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or tool compound. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, solidifying its position as a valuable asset in the field.